N-(5-chloro-2-methoxyphenyl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H14ClN5O2S2/c1-26-13-5-4-11(19)9-12(13)20-16(25)10-28-17-7-6-15-21-22-18(24(15)23-17)14-3-2-8-27-14/h2-9H,10H2,1H3,(H,20,25)
• InChI Key: YMLNUSGVVJHHHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN3C(=NN=C3C4=CC=CS4)C=C2
• Molecular Formula: C18H14ClN5O2S2
• Molecular Weight: 431.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H14ClN5O2S2 and its molecular weight is 431.91. The purity is usually 95%.
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Scientific Research Applications

Modification and Evaluation for Anticancer Properties

Compounds within the same chemical family, such as those involving triazolo[4,3-b]pyridazin and acetamide groups, have been modified and evaluated for their potential anticancer properties. For instance, derivatives with modifications at the acetamide group have shown significant antiproliferative activities against various human cancer cell lines, suggesting potential as anticancer agents with lower toxicity (Xiao-meng Wang et al., 2015).

Antimicrobial and Antifungal Activities

Similar compounds have also been synthesized and assessed for their antimicrobial and antifungal activities. The development of N-aryl substituted phenyl acetamide analogs has demonstrated inhibition activity against certain cancer cell lines and shown potential in antimicrobial applications (G. Kumar et al., 2019).

Investigation as Antiasthma Agents

Triazolo[1,5-c]pyrimidines, a related chemical structure, have been prepared and found active as mediator release inhibitors, suggesting their potential use as antiasthma agents. This indicates the broad therapeutic applicability of compounds within this chemical family (J. Medwid et al., 1990).

Insecticidal Assessment

Research into heterocyclic compounds incorporating thiadiazole moiety, similar in complexity to the compound , has been conducted to evaluate their insecticidal effects against pests like the cotton leafworm, showcasing the utility of such compounds in agricultural applications (A. Fadda et al., 2017).